Cas no 2287262-15-9 (2-[3-(3-Methoxypropyl)-1-bicyclo[1.1.1]pentanyl]-2-(phenylmethoxycarbonylamino)acetic acid)

• Product Name: 2-[3-(3-Methoxypropyl)-1-bicyclo[1.1.1]pentanyl]-2-(phenylmethoxycarbonylamino)acetic acid
• CAS No: 2287262-15-9
• MF: C₁₉H₂₅NO₅
• MW: 347.405505895615
• CID: 5877987
• PubChem ID: 137945988
• Update Time: 2025-10-12

2-[3-(3-Methoxypropyl)-1-bicyclo[1.1.1]pentanyl]-2-(phenylmethoxycarbonylamino)acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6761530
• 2287262-15-9
• 2-{[(benzyloxy)carbonyl]amino}-2-[3-(3-methoxypropyl)bicyclo[1.1.1]pentan-1-yl]acetic acid
• 2-[3-(3-Methoxypropyl)-1-bicyclo[1.1.1]pentanyl]-2-(phenylmethoxycarbonylamino)acetic acid

• Inchi： 1S/C19H25NO5/c1-24-9-5-8-18-11-19(12-18,13-18)15(16(21)22)20-17(23)25-10-14-6-3-2-4-7-14/h2-4,6-7,15H,5,8-13H2,1H3,(H,20,23)(H,21,22)
• InChI Key： SMAFXOVQIZSKLK-UHFFFAOYSA-N
• SMILES： OC(C(C12CC(CCCOC)(C1)C2)NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 347.17327290g/mol
• Monoisotopic Mass: 347.17327290g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 10
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 84.9Ų

Additional information on 2-[3-(3-Methoxypropyl)-1-bicyclo[1.1.1]pentanyl]-2-(phenylmethoxycarbonylamino)acetic acid

Compound CAS No 2287262-15-9: A Comprehensive Overview

The compound with CAS No 2287262-15-9, named 2-[3-(3-Methoxypropyl)-1-bicyclo[1.1.1]pentanyl]-2-(phenylmethoxycarbonylamino)acetic acid, is a complex organic molecule with significant potential in various fields of chemical research and application. This compound has garnered attention due to its unique structural features and promising biological activities, making it a subject of interest for researchers in medicinal chemistry, pharmacology, and materials science.

Chemical Structure and Synthesis

The molecular structure of this compound is characterized by a bicyclo[1.1.1]pentane ring system, which is a highly strained and rigid framework. This bicyclic structure is substituted at the 3-position with a 3-methoxypropyl group, introducing both steric hindrance and electronic effects into the molecule. Additionally, the compound features a phenylmethoxycarbonylamino group attached to an acetic acid moiety, which contributes to its potential bioactivity through hydrogen bonding and other non-covalent interactions.

The synthesis of this compound involves a multi-step process that typically includes the preparation of the bicyclic core followed by functionalization with the methoxypropyl and phenylmethoxycarbonylamino groups. Recent advancements in asymmetric synthesis and catalytic methodologies have enabled more efficient routes to construct such complex molecules, ensuring higher yields and better stereocontrol.

Biological Activity and Applications

Research into the biological properties of CAS No 2287262-15-9 has revealed its potential as a lead compound in drug discovery. The presence of the phenylmethoxycarbonylamino group suggests that this molecule may exhibit inhibitory activity against certain enzymes or receptors, making it a candidate for therapeutic applications in areas such as oncology or neurodegenerative diseases.

Recent studies have focused on evaluating the compound's ability to modulate cellular signaling pathways, particularly those involving protein kinases or G-protein coupled receptors (GPCRs). Preliminary results indicate that this compound may possess selective binding affinity for specific targets, highlighting its potential as a tool compound for further exploration.

Moreover, the bicyclo[1.1.1]pentane framework has been shown to enhance drug-like properties such as oral bioavailability and metabolic stability, which are critical factors in drug development.

Safety and Handling

As with any chemical compound, proper handling and safety precautions are essential when working with CAS No 2287262-15-9. Researchers should adhere to standard laboratory protocols to minimize exposure risks and ensure compliance with regulatory guidelines.

Future Directions

The ongoing research into CAS No 2287262-15-9 is expected to shed light on its full spectrum of biological activities and therapeutic potentials. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate the development of this compound into clinically relevant agents.